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Compound of Interest

Compound Name: Cbz-2-Methoxy-D-Phenylalanine

Cat. No.: B1579216

Get Quote

CAS: 1270296-34-8 Formula: C₁₈H₁₉NO₅ Molecular Weight: 329.35 g/mol

Executive Summary
Cbz-2-Methoxy-D-Phenylalanine is a specialized chiral building block utilized in the synthesis

of proteolytically stable peptidomimetics and pharmacologically active small molecules.[1] This

compound combines three critical structural features: the D-configuration (conferring resistance

to enzymatic degradation), the 2-methoxy substituent (introducing steric constraints and

electronic modulation), and the Cbz (Z) protecting group (allowing for orthogonal synthetic

strategies).[1][2]

For drug development professionals, this molecule represents a strategic tool for

"conformational locking."[1][2] The ortho-methoxy group restricts rotation around the Cα–Cβ

and Cβ–Cγ bonds, often freezing bioactive peptides into high-affinity conformations selective

for GPCRs and kinase targets.[1]

Chemical Profile & Structural Logic[1][3][4]
Structural Architecture
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The molecule consists of a D-phenylalanine backbone modified at the ortho position of the

phenyl ring.[1]

Feature Functionality in Drug Design

D-Enantiomer

Inverts stereochemistry relative to natural L-

amino acids. Prevents recognition by

endogenous proteases (e.g., chymotrypsin),

significantly extending plasma half-life (

).[1][2]

2-Methoxy Group

Steric: Creates a clash with the peptide

backbone, restricting

and

torsion angles.[1] Electronic: Electron-donating

group (EDG) increases electron density on the

aromatic ring, influencing

stacking interactions in receptor binding

pockets.[1][2]

Cbz Group

Carbobenzyloxy protection renders the amine

inert during carboxyl-activation steps. It is

cleaved via catalytic hydrogenolysis (

/Pd) or strong acids (HBr/AcOH), offering

orthogonality to acid-labile groups like Boc or

base-labile groups like Fmoc.[1][2]

Physicochemical Properties[1][5]
Appearance: White to off-white crystalline powder.[1]

Solubility: Soluble in organic solvents (DCM, DMF, MeOH); insoluble in water.[1][2]

Purity Standard:
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98% (HPLC), with enantiomeric excess (

)

99% required to prevent diastereomeric scrambling in downstream synthesis.

Applications in Drug Discovery[4][6]
Conformational Restriction
In medicinal chemistry, flexible peptides often suffer from entropy penalties upon binding.[1][2]

Incorporating Cbz-2-Methoxy-D-Phenylalanine limits the conformational ensemble. The 2-

methoxy substituent forces the side chain into specific orientations, often favoring gauche(-) or

trans rotamers, which can mimic the bioactive pose of natural ligands while excluding non-

productive binding modes.[1][2]

Metabolic Stability Engineering
Replacing L-Phe with D-Phe derivatives is a "gold standard" modification for increasing

stability. The addition of the methoxy group further protects the aromatic ring from metabolic

oxidation by cytochrome P450 enzymes, which typically target the electron-rich para position;

the ortho substitution alters the metabolic soft spot.[1]

Experimental Protocols
Note: As a Senior Application Scientist, I recommend the following protocols based on high-

yield, stereoconservative methodologies.

Protocol A: Cbz Deprotection (Hydrogenolysis)
Objective: Removal of the N-terminal protection to liberate the free amine for subsequent

coupling.[1] Mechanism: Pd-catalyzed cleavage of the benzyl ester bond, releasing toluene

and

.[1]

Preparation: Dissolve 1.0 mmol of Cbz-2-Methoxy-D-Phenylalanine derivative in 10 mL of

anhydrous Methanol (MeOH).
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Catalyst Addition: Under an inert Argon atmosphere, carefully add 10% Pd/C (10 wt%

loading).[1][2] Caution: Pd/C is pyrophoric.[1]

Hydrogenation: Purge the vessel with

gas (balloon pressure is sufficient). Stir vigorously at Room Temperature (RT) for 2–4 hours.

Monitoring: Monitor via TLC (SiO₂, 5% MeOH in DCM). The starting material (

) should disappear, and a baseline amine spot should appear (ninhydrin positive).[1][2]

Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with

MeOH.[1] Concentrate the filtrate in vacuo to yield the free amine.[1]

Protocol B: Peptide Coupling (HATU Method)
Objective: Coupling Cbz-2-Methoxy-D-Phenylalanine to a resin-bound amine or free amino

ester. Rationale: The steric bulk of the ortho-methoxy group requires a potent coupling agent

like HATU to drive the reaction and minimize racemization.[1]

Activation: In a dry vial, combine:

Cbz-2-Methoxy-D-Phenylalanine (1.0 equiv)[2]

HATU (1.1 equiv)[1][2]

HOAt (1.1 equiv - optional, suppresses racemization)[1][2]

DMF (anhydrous, 0.2 M concentration)[1][2]

Base Addition: Add DIPEA (2.5 equiv). Stir for 2 minutes to form the activated ester.

Coupling: Add the activated solution to the amine component (1.0 equiv).

Reaction: Stir at RT for 2–12 hours.

Tip: For extremely hindered couplings, microwave irradiation (50°C, 20W, 15 min) can

improve yields.[1][2]
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Quench: Dilute with EtOAc, wash with 1N HCl, sat.

, and brine.[1][2] Dry over

.[1]

Visualization of Workflows
Synthesis & Application Logic
The following diagram illustrates the strategic utility of this compound, from its unique structural

features to its role in final drug candidates.
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Caption: Mechanistic flow detailing how structural features of Cbz-2-Methoxy-D-Phe translate

to therapeutic efficacy.

Quality Control & Storage
To ensure experimental reproducibility, the following QC parameters must be verified upon

receipt:
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Test Specification Method

Identity
Proton NMR (

)

Confirm aromatic region

integration (Cbz + Phenyl) and

methoxy singlet (

ppm).

Chiral Purity

Chiral HPLC (e.g., Chiralpak

AD-H column, Hexane/IPA

mobile phase).

Chemical Purity

RP-HPLC (C18,

/MeCN gradient with 0.1%

TFA).[1][2]

Storage 2–8°C

Store under inert gas

(Nitrogen/Argon) to prevent

oxidation; keep desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. D-phenylalanine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

2. Phenylalanine-derived β-lactam TRPM8 antagonists: revisiting configuration and new
benzoyl derivatives [explorationpub.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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